Cas no 22872-50-0 (Propanethioic acid, 2,2-dimethyl-, S-ethyl ester)

• Product Name: Propanethioic acid, 2,2-dimethyl-, S-ethyl ester
• CAS No: 22872-50-0
• MF: C₇H₁₄OS
• MW: 146.250461101532
• CID: 1412004
• Update Time: 2024-08-15

Propanethioic acid, 2,2-dimethyl-, S-ethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanethioic acid, 2,2-dimethyl-, S-ethyl ester

• Inchi： 1S/C7H14OS/c1-5-9-6(8)7(2,3)4/h5H2,1-4H3
• InChI Key： MHGMECVOEBGLAX-UHFFFAOYSA-N
• SMILES： C(SCC)(=O)C(C)(C)C

Computed Properties

• Exact Mass: 146.07662

Experimental Properties

• Density: 0.942±0.06 g/cm3(Predicted)
• Boiling Point: 174.5±9.0 °C(Predicted)
• PSA: 17.07